15-keto Prostaglandin F1alpha
15-keto Prostaglandin F1alpha
15-ketoprostaglandin F1alpha is a prostaglandin Falpha that is prostaglandin F1alpha bearing a keto substituent at the 15-position. It is the initial metabolite of prostaglandin F1alpha via 15-hydroxyprostaglandin dehydrogenase. It has a role as a metabolite. It is functionally related to a prostaglandin F1alpha. It is a conjugate acid of a 15-ketoprostaglandin F1alpha(1-).
Brand Name:
Vulcanchem
CAS No.:
21562-58-3
VCID:
VC21203195
InChI:
InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h12-13,16-19,22-23H,2-11,14H2,1H3,(H,24,25)/b13-12+/t16-,17-,18+,19-/m1/s1
SMILES:
CCCCCC(C=CC1C(CC(C1CCCCCCC(=O)O)O)O)O
Molecular Formula:
C20H34O5
Molecular Weight:
354.5 g/mol
15-keto Prostaglandin F1alpha
CAS No.: 21562-58-3
Cat. No.: VC21203195
Molecular Formula: C20H34O5
Molecular Weight: 354.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 15-ketoprostaglandin F1alpha is a prostaglandin Falpha that is prostaglandin F1alpha bearing a keto substituent at the 15-position. It is the initial metabolite of prostaglandin F1alpha via 15-hydroxyprostaglandin dehydrogenase. It has a role as a metabolite. It is functionally related to a prostaglandin F1alpha. It is a conjugate acid of a 15-ketoprostaglandin F1alpha(1-). |
|---|---|
| CAS No. | 21562-58-3 |
| Molecular Formula | C20H34O5 |
| Molecular Weight | 354.5 g/mol |
| IUPAC Name | 7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E)-3-oxooct-1-enyl]cyclopentyl]heptanoic acid |
| Standard InChI | InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h12-13,16-19,22-23H,2-11,14H2,1H3,(H,24,25)/b13-12+/t16-,17-,18+,19-/m1/s1 |
| Standard InChI Key | QPXXPLNAYDQELM-QNXXGYPUSA-N |
| Isomeric SMILES | CCCCCC(=O)/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1CCCCCCC(=O)O)O)O |
| SMILES | CCCCCC(C=CC1C(CC(C1CCCCCCC(=O)O)O)O)O |
| Canonical SMILES | CCCCCC(=O)C=CC1C(CC(C1CCCCCCC(=O)O)O)O |
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